3-(5-Nitrofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde

• CAS RN: 61619-68-9
• Molecular Formula: C14H9N3O4
• Molecular Weight: 283.24 g/mol
• IUPAC Name: 3-(5-nitrofuran-2-yl)-1-phenylpyrazole-4-carbaldehyde
• InChI: InChI=1S/C14H9N3O4/c18-9-10-8-16(11-4-2-1-3-5-11)15-14(10)12-6-7-13(21-12)17(19)20/h1-9H
• InChI Key: BWUSFAHFEGVLGA-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)N2C=C(C(=N2)C3=CC=C(O3)[N+](=O)[O-])C=O

Description

3-(5-Nitrofuran-2-yl)-1-phenyl-1H-pyrazole-4-carbaldehyde is a useful research compound. Its molecular formula is C14H9N3O4 and its molecular weight is 283.24 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Add 0.1 g of glacial acetic acid and 4.0 g of phenylhydrazine to a solution of 5.0 g of 5-nitro-2-acetylfuran in 27 ml of dimethylformamide, the temperature rising slightly. Stir the resulting admixture for 1 hour without heating before clarifying with degased active charcoal and then adding 16.3 g of phosphorus oxychloride to the thus-prepared solution of 5-nitro-2-acetylfuran-phenylhydrazone while cooling with ice at from 10° to 15° C. Stir for a further hour at this temperature and then for 24 hours at room temperature. Pour the solution (containing 4-pyrazolylmethylenedimethylammonium salt) onto ice and water and then heat for 1.5 hours at 40° C before cooling in ice to obtain an 85% yield of 3-(5-nitro-2-furyl)-1-phenylpyrazole-4-carboxaldehyde [m.p. 208° to 209° C (dimethylformamide/water)].

Synthesis routes and methods II

Procedure details

Heat 0.42 g of 4-hydroxymethyl-3-(5-nitro-2-furyl)-1-phenylpyrazole with 1.3 g of activated manganese dioxide and 6 ml of chloroform for 4 hours at boiling with removal of water. Filter while warm and extract the filter residue three times by boiling with chloroform. Concentrate the produced organic solutions to obtain 3-(5-nitro-2-furyl)-1-phenylpyrazole-4-carboxaldehyde [m.p. 208° to 209° C].

Synthesis routes and methods III

Procedure details

At 10° to 20° C add 77 g of phosphorus oxychloride dropwise to 183 g of dimethylformamide. Stir for 30 minutes at room temperature and, at a temperature not exceeding 40° C, add thereto 55.7 g of 5-nitro-2-acetylfuran-phenylhydrazone. Stir under nitrogen for 1 hour at this temperature and then for 2.5 hours at 50° C. Pour the resulting solution (containing 4-pyrazolylmethylenedimethylammonium salt) onto 2.5 kg of ice and water. Heat for 2 hours at 40° C before vacuum filtering at 20° to 30° C. Wash the residue well with water to obtain a 98% yield of 3-(5-nitro-2-furyl)-1-phenylpyrazole-4-carboxaldehyde [m.p. 208° to 209° C (from dimethylformamide/water)].

Synthesis routes and methods IV

Procedure details

boiling 5-nitro-2-acetylfuran-methoxycarbonylhydrazone with 1.5 moles of phenylhydrazine and 0.1 mole of glacial acetic acid in ethanol for 3 hours under reflux.